N-(3,5-dimethylphenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-10-6-11(2)8-13(7-10)16-19(17,18)14-5-3-4-12(15)9-14/h3-9,16H,1-2H3
• InChI Key: YMLSHVGIXWCDTD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NS(=O)(=O)C2=CC=CC(=C2)F)C

Description

N-(3,5-dimethylphenyl)-3-fluorobenzenesulfonamide, commonly known as DFB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. DFB is a sulfonamide derivative, which means that it contains a functional group composed of a sulfur atom, two oxygen atoms, and a nitrogen atom. This functional group is known for its ability to form strong hydrogen bonds, which makes sulfonamides useful in a variety of applications.

Mechanism of Action

The mechanism of action of DFB involves its binding to the active site of carbonic anhydrase, which prevents the enzyme from catalyzing the conversion of carbon dioxide and water into bicarbonate ions and protons. This inhibition leads to a decrease in the production of aqueous humor in the eye, which reduces intraocular pressure. DFB has also been found to have antibacterial and antifungal properties, which may be due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects
DFB has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of intraocular pressure, and the inhibition of the growth of microorganisms. DFB has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFB in lab experiments is its high potency and selectivity towards carbonic anhydrase. This makes it a useful tool for studying the role of carbonic anhydrase in various biological processes. However, one of the limitations of using DFB is its potential toxicity, which may limit its use in vivo. In addition, DFB may have off-target effects on other enzymes and proteins, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of DFB, including the development of more potent and selective carbonic anhydrase inhibitors based on the structure of DFB. In addition, the use of DFB as a tool for studying the role of carbonic anhydrase in various diseases, such as glaucoma and cancer, may lead to the discovery of new therapeutic targets. Finally, the development of new synthetic methods for the production of DFB and its derivatives may lead to the discovery of new applications in material science and organic synthesis.

Synthesis Methods

The synthesis of DFB can be achieved through several methods, including the reaction of 3,5-dimethylphenylamine with 3-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 3,5-dimethylphenylamine with 3-fluorobenzenesulfonyl azide, which is then reduced to DFB using a reducing agent such as sodium borohydride. The yield and purity of DFB can be improved by using different solvents, temperatures, and reaction times.

Scientific Research Applications

DFB has been studied extensively in the context of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. For example, DFB has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. This inhibition can lead to a decrease in the production of aqueous humor in the eye, which makes DFB a potential treatment for glaucoma, a condition characterized by increased intraocular pressure.